5-bromo-N-(1-(thiophen-2-yl)cyclopentyl)furan-2-carboxamide
Overview
Description
5-bromo-N-(1-(thiophen-2-yl)cyclopentyl)furan-2-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development.
Scientific Research Applications
Medicinal Chemistry
Thiophene-based analogs, such as “5-bromo-N-(1-(thiophen-2-yl)cyclopentyl)furan-2-carboxamide”, have been of interest to a growing number of scientists as potential biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .
Industrial Chemistry
Thiophene derivatives are utilized in industrial chemistry as corrosion inhibitors . This suggests that “5-bromo-N-(1-(thiophen-2-yl)cyclopentyl)furan-2-carboxamide” could potentially be used in this field.
Material Science
Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors . This implies that “5-bromo-N-(1-(thiophen-2-yl)cyclopentyl)furan-2-carboxamide” could be used in the development of new semiconductor materials.
Organic Field-Effect Transistors (OFETs)
Thiophene derivatives are used in the fabrication of organic field-effect transistors (OFETs) . Therefore, “5-bromo-N-(1-(thiophen-2-yl)cyclopentyl)furan-2-carboxamide” could potentially be used in the production of these devices.
Organic Light-Emitting Diodes (OLEDs)
Thiophene derivatives are also used in the fabrication of organic light-emitting diodes (OLEDs) . This suggests that “5-bromo-N-(1-(thiophen-2-yl)cyclopentyl)furan-2-carboxamide” could be used in the development of new OLEDs.
Electronic and Optoelectronic Applications
Thiophene-based conjugated polymers hold an irreplaceable position among the continuously growing plethora of conjugated polymers due to their exceptional optical and conductive properties . This implies that “5-bromo-N-(1-(thiophen-2-yl)cyclopentyl)furan-2-carboxamide” could be used in electronic and optoelectronic applications.
Fungicidal Activity
Some thiophene derivatives have shown good fungicidal activities . This suggests that “5-bromo-N-(1-(thiophen-2-yl)cyclopentyl)furan-2-carboxamide” could potentially be used as a fungicide.
Organic Electronic Devices
Some thiophene derivatives possess limited solubility in common organic solvents, which makes them promising candidates for organic electronic devices prepared by vapor evaporation . This implies that “5-bromo-N-(1-(thiophen-2-yl)cyclopentyl)furan-2-carboxamide” could be used in the development of these devices.
Future Directions
The future directions for research on “5-bromo-N-(1-(thiophen-2-yl)cyclopentyl)furan-2-carboxamide” could include further exploration of its synthesis, particularly the protodeboronation of unactivated alkyl and primary alkyl boronic esters . Additionally, more research could be conducted to determine its physical and chemical properties, safety and hazards, and mechanism of action .
properties
IUPAC Name |
5-bromo-N-(1-thiophen-2-ylcyclopentyl)furan-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14BrNO2S/c15-12-6-5-10(18-12)13(17)16-14(7-1-2-8-14)11-4-3-9-19-11/h3-6,9H,1-2,7-8H2,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BHNPRPQJOGCYBW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)(C2=CC=CS2)NC(=O)C3=CC=C(O3)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14BrNO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-bromo-N-(1-(thiophen-2-yl)cyclopentyl)furan-2-carboxamide | |
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